Cas no 1369931-38-3 (2-(Dimethylamino)-5-iodobenzonitrile)

• Product Name: 2-(Dimethylamino)-5-iodobenzonitrile
• CAS No: 1369931-38-3
• MF: C₉H₉IN₂
• MW: 272.085633993149
• CID: 4938048
• Update Time: 2025-06-08

2-(Dimethylamino)-5-iodobenzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(dimethylamino)-5-iodobenzonitrile
• 2-(Dimethylamino)-5-iodobenzonitrile

• Inchi： 1S/C9H9IN2/c1-12(2)9-4-3-8(10)5-7(9)6-11/h3-5H,1-2H3
• InChI Key： JXZLCCWXPHRMBN-UHFFFAOYSA-N
• SMILES： IC1C=CC(=C(C#N)C=1)N(C)C

Computed Properties

• Exact Mass: 271.98105 g/mol
• Monoisotopic Mass: 271.98105 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 27
• Molecular Weight: 272.09

Additional information on 2-(Dimethylamino)-5-iodobenzonitrile

Professional Introduction to 2-(Dimethylamino)-5-iodobenzonitrile (CAS No. 1369931-38-3)

2-(Dimethylamino)-5-iodobenzonitrile, with the chemical formula C₈H₈IN, is a significant intermediate in modern pharmaceutical and agrochemical research. This compound, identified by its unique CAS No. 1369931-38-3, has garnered attention due to its versatile applications in synthetic chemistry and medicinal chemistry. The presence of both an iodine substituent and a nitrile group makes it a valuable building block for constructing complex molecular architectures, particularly in the development of novel bioactive agents.

The structure of 2-(Dimethylamino)-5-iodobenzonitrile features a benzene ring substituted at the 5-position with an iodine atom and at the 2-position with a dimethylamino group. The nitrile group at the 4-position further enhances its reactivity, enabling diverse functionalization strategies. This combination of functional groups allows for easy modification, making it an attractive candidate for drug discovery programs targeting various therapeutic areas.

In recent years, there has been growing interest in leveraging halogenated aromatic compounds like 2-(Dimethylamino)-5-iodobenzonitrile in medicinal chemistry due to their ability to engage multiple biological pathways. The iodine atom, in particular, serves as an excellent handle for cross-coupling reactions such as Suzuki-Miyaura and Stille couplings, which are pivotal in constructing biaryl scaffolds found in many pharmacologically active molecules.

One of the most compelling applications of 2-(Dimethylamino)-5-iodobenzonitrile is in the synthesis of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling and are frequently implicated in diseases such as cancer. By designing small-molecule inhibitors that target specific kinases, researchers can modulate these signaling pathways to treat a wide range of disorders. The compound’s reactivity allows for the facile introduction of pharmacophores that can interact with kinase active sites, leading to the development of potent and selective inhibitors.

Recent studies have highlighted the utility of 2-(Dimethylamino)-5-iodobenzonitrile in the preparation of antiviral agents. The nitrile group can be converted into other functional moieties that exhibit antiviral activity by interfering with viral replication or entry into host cells. For instance, derivatives of this compound have been explored as inhibitors of viral proteases and polymerases, demonstrating promising results in preclinical studies. The ability to modify the structure while retaining the core CAS No. 1369931-38-3 scaffold allows for rapid optimization and lead generation.

The agrochemical sector has also benefited from the use of 2-(Dimethylamino)-5-iodobenzonitrile as a key intermediate. Pesticides and herbicides often require complex molecular structures to achieve high efficacy while minimizing environmental impact. The compound’s versatility enables chemists to design novel agrochemicals that target specific pests or weeds without harming beneficial organisms. This aligns with the growing demand for sustainable agricultural practices that prioritize safety and efficiency.

From a synthetic chemistry perspective, 2-(Dimethylamino)-5-iodobenzonitrile is valued for its role in facilitating transition-metal-catalyzed reactions. These reactions are essential for constructing carbon-carbon bonds efficiently, which is a cornerstone of organic synthesis. The iodine atom’s compatibility with palladium and copper catalysts makes it particularly useful for generating complex heterocyclic compounds that serve as intermediates in drug development.

The pharmaceutical industry continues to explore new methodologies for incorporating halogenated aromatic compounds into drug candidates due to their favorable pharmacokinetic properties. 2-(Dimethylamino)-5-iodobenzonitrile exemplifies this trend by serving as a precursor for numerous analogues that have been evaluated for their biological activity. Its widespread use underscores its importance as a commercial chemical intermediate.

In conclusion, 2-(Dimethylamino)-5-iodobenzonitrile (CAS No. 1369931-38-3) represents a cornerstone compound in modern chemical synthesis and drug discovery. Its unique structural features enable diverse applications across pharmaceuticals, agrochemicals, and materials science, making it an indispensable tool for researchers seeking to develop innovative solutions to global challenges. As synthetic methodologies continue to evolve, the utility of this compound is expected to expand further, solidifying its role as a key intermediate in industrial and academic research.